3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] phenothiazine-10-carboxylate
• InChI: InChI=1S/C20H14N4O4S/c21-19(13-6-5-7-14(12-13)24(26)27)22-28-20(25)23-15-8-1-3-10-17(15)29-18-11-4-2-9-16(18)23/h1-12H,(H2,21,22)
• InChI Key: DNYGOBZDMHTIPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C(=O)ON=C(C4=CC(=CC=C4)[N+](=O)[O-])N
• Isomeric SMILES: C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C(=O)O/N=C(/C4=CC(=CC=C4)[N+](=O)[O-])\N
• Molecular Formula: C20H14N4O4S
• Molecular Weight: 406.4 g/mol

Description

3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide, also known as NTPB, is a chemical compound that has been extensively researched for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide is not fully understood. However, it is believed that 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide exerts its effects by modulating the levels of reactive oxygen species, which play a crucial role in various cellular processes such as apoptosis, inflammation, and cell signaling.
Biochemical and physiological effects:
3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide has been shown to have several biochemical and physiological effects. In cancer cells, 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide induces apoptosis by activating caspases and suppressing the expression of anti-apoptotic proteins. In neurons, 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide protects against oxidative stress and inflammation by reducing the levels of reactive oxygen species and inhibiting the activation of pro-inflammatory cytokines. Additionally, 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide has been found to modulate the activity of various enzymes such as protein kinase C and phospholipase A2.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide in lab experiments is its high specificity and selectivity towards reactive oxygen species. However, one of the limitations of using 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide is its potential toxicity, which needs to be carefully evaluated before its application in vivo.

Future Directions

There are several future directions for the research on 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide. One of the areas of interest is the development of 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide-based fluorescent probes for imaging studies. Another area of interest is the investigation of the potential of 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide as a therapeutic agent for various diseases such as cancer and neurodegenerative disorders. Additionally, the elucidation of the mechanism of action of 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide and its interaction with various cellular components could provide valuable insights into the role of reactive oxygen species in cellular processes.
Conclusion:
In conclusion, 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide is a promising chemical compound that has been extensively studied for its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide have been discussed in this paper. Further research on 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide could lead to the development of novel therapeutic agents and diagnostic tools for various diseases.

Synthesis Methods

3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide can be synthesized through a multistep process involving the reaction of 3-nitrobenzoic acid with phenothiazine-10-carbonyl chloride followed by the reaction of the resulting intermediate with N,N'-dicyclohexylcarbodiimide and N-hydroxysuccinimide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide has been studied for its potential applications in various fields such as cancer therapy, neuroprotection, and as a fluorescent probe for imaging studies. In cancer therapy, 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroprotection, 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide has been found to protect neurons against oxidative stress and inflammation. As a fluorescent probe, 3-nitro-N'-[(10H-phenothiazin-10-ylcarbonyl)oxy]benzenecarboximidamide has been used to detect reactive oxygen species in cells.